Cas no 156684-90-1 (1,2-Difluoro-3-(pentyloxy)benzene)

1,2-Difluoro-3-(pentyloxy)benzene structure
156684-90-1 structure
Product Name:1,2-Difluoro-3-(pentyloxy)benzene
CAS No:156684-90-1
MF:C11H14F2O
MW:200.225070476532
CID:91965
PubChem ID:19103800
Update Time:2025-04-18

1,2-Difluoro-3-(pentyloxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,2-Difluoro-3-(pentyloxy)benzene
    • 1-PETYLOXY-2,3-DIFLUOROBENZENE
    • 1-Pentyloxy-2,3-difluorobenzene
    • 2,3-difluoro-1-pentoxybenzene
    • A3442
    • AK119678
    • KB-216322
    • SureCN8753757
    • 3-Pentyloxy-1,2-difluorobenzene
    • Benzene, 1,2-difluoro-3-(pentyloxy)-
    • 1,2-difluoro-3-pentoxybenzene
    • pentyloxy-2,3-difluorobenzene
    • DTXSID00598119
    • 156684-90-1
    • AKOS015890526
    • TURDUWIAVOAIEL-UHFFFAOYSA-N
    • SCHEMBL8753757
    • MDL： MFCD12913616
    • Inchi： 1S/C11H14F2O/c1-2-3-4-8-14-10-7-5-6-9(12)11(10)13/h5-7H,2-4,8H2,1H3
    • InChI Key： TURDUWIAVOAIEL-UHFFFAOYSA-N
    • SMILES： FC1C(=CC=CC=1OCCCCC)F

Computed Properties

  • Exact Mass: 200.10132
  • Monoisotopic Mass: 200.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 9.2A^2

Experimental Properties

  • Density: 1.065±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 230.6±20.0 ºC (760 Torr),
  • Flash Point: 100.1±17.7 ºC,
  • Refractive Index: 1.459
  • Solubility: Almost insoluble (0.018 g/l) (25 º C),
  • PSA: 9.23
  • LogP: 3.53380

1,2-Difluoro-3-(pentyloxy)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019089779-10g
1,2-Difluoro-3-(pentyloxy)benzene
 156684-90-1 95%
10g
 400.00 USD 2021-06-17
TRC
D078970-500mg
1,2-Difluoro-3-(pentyloxy)benzene
 156684-90-1
500mg
 $ 190.00 2022-06-06
TRC
D078970-1000mg
1,2-Difluoro-3-(pentyloxy)benzene
 156684-90-1
1g
 $ 310.00 2022-06-06
TRC
D078970-2500mg
1,2-Difluoro-3-(pentyloxy)benzene
 156684-90-1
2500mg
 $ 620.00 2022-06-06
Ambeed
A250080-5g
1,2-Difluoro-3-(pentyloxy)benzene
 156684-90-1 95+%
5g
 $203.0 2024-04-23
Crysdot LLC
CD12137726-10g
1,2-Difluoro-3-(pentyloxy)benzene
 156684-90-1 95+%
10g
 $299 2024-07-23

1,2-Difluoro-3-(pentyloxy)benzene Related Literature

Related Categories

156684-90-1 (1,2-Difluoro-3-(pentyloxy)benzene) Related Products

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd